Cas no 87202-65-1 (1,3,4-Thiadiazol-2-amine,5,5'-[1,12-dodecanediylbis(thio)]bis- (9CI))
87202-65-1 structure
Product Name:1,3,4-Thiadiazol-2-amine,5,5'-[1,12-dodecanediylbis(thio)]bis- (9CI)
CAS No:87202-65-1
MF:C16H28N6S4
MW:432.693717002869
CID:723858
PubChem ID:338360
Update Time:2025-04-19
1,3,4-Thiadiazol-2-amine,5,5'-[1,12-dodecanediylbis(thio)]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine,5,5'-[1,12-dodecanediylbis(thio)]bis- (9CI)
- 5-[12-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]dodecylsulfanyl]-1,3,4- thiadiazol-2-amine
- NSC-360365
- 87202-65-1
- NSC360365
- DTXSID20320494
- 5,5'-(Dodecane-1,12-diyldisulfanediyl)di(1,3,4-thiadiazol-2-amine)
-
- Inchi: 1S/C16H28N6S4/c17-13-19-21-15(25-13)23-11-9-7-5-3-1-2-4-6-8-10-12-24-16-22-20-14(18)26-16/h1-12H2,(H2,17,19)(H2,18,20)
- InChI Key: MWMUYLRULAJDDS-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(N)S1)CCCCCCCCCCCCSC1=NN=C(N)S1
Computed Properties
- Exact Mass: 432.126
- Monoisotopic Mass: 432.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 15
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 211Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 636.9°C at 760 mmHg
- Flash Point: 339°C
- Refractive Index: 1.627
- PSA: 210.68000
- LogP: 6.50180
1,3,4-Thiadiazol-2-amine,5,5'-[1,12-dodecanediylbis(thio)]bis- (9CI) Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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